Cas no 27533-39-7 (3-aminonaphthalene-2-carbonitrile)

3-aminonaphthalene-2-carbonitrile structure

27533-39-7 structure

Product Name:3-aminonaphthalene-2-carbonitrile

CAS No:27533-39-7

MF:C₁₁H₈N₂

MW:168.194622039795

MDL:MFCD05664538

CID:251272

PubChem ID:820788

Update Time:2025-04-19

3-aminonaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarbonitrile,3-amino-
- 2-Naphthonitrile,3-amino- (8CI)
- 3-aminonaphthalene-2-carbonitrile
- 2-Naphthalenecarbonitrile,3-amino-(9CI)
- AT40841
- MFCD05664538
- FT-0751578
- DTXSID80356239
- 27533-39-7
- EN300-248954
- CBA53339
- 3-Amino-2-naphthonitrile
- SCHEMBL5008816
- 2-Amino-3-cyanonaphthalene
- MDL： MFCD05664538
- Inchi： 1S/C11H8N2/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,13H2
- InChI Key： PAKLAEKJZIMMRL-UHFFFAOYSA-N
- SMILES： NC1=C(C#N)C=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 168.06884
Monoisotopic Mass: 168.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81

3-aminonaphthalene-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A620133-10mg	3-aminonaphthalene-2-carbonitrile	27533-39-7		10mg	$ 50.00	2022-06-07
TRC	A620133-50mg	3-aminonaphthalene-2-carbonitrile	27533-39-7		50mg	$ 160.00	2022-06-07
TRC	A620133-100mg	3-aminonaphthalene-2-carbonitrile	27533-39-7		100mg	$ 230.00	2022-06-07
Chemenu	CM235478-1g	3-Amino-2-naphthonitrile	27533-39-7	95%	1g	$308	2021-08-04
Chemenu	CM235478-5g	3-Amino-2-naphthonitrile	27533-39-7	95%	5g	$661	2021-08-04
Chemenu	CM235478-10g	3-Amino-2-naphthonitrile	27533-39-7	95%	10g	$884	2021-08-04
Chemenu	CM235478-25g	3-Amino-2-naphthonitrile	27533-39-7	95%	25g	$1594	2021-08-04
Chemenu	CM235478-1g	3-Amino-2-naphthonitrile	27533-39-7	95%	1g	$308	2024-07-28
Chemenu	CM235478-5g	3-Amino-2-naphthonitrile	27533-39-7	95%	5g	$661	2024-07-28
Chemenu	CM235478-10g	3-Amino-2-naphthonitrile	27533-39-7	95%	10g	$884	2024-07-28

3-aminonaphthalene-2-carbonitrile Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

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